1-Pentanethiol

• CAS No.: 110-66-7
• Product Name: 1-Pentanethiol
• Molecular Formula: C5H12S; CH3(CH2)4SH; C5H12S
• Molecular Weight: 104.22 g/mol
• IUPAC Name: pentane-1-thiol
• Standard InChI: InChI=1S/C5H12S/c1-2-3-4-5-6/h6H,2-5H2,1H3
• Standard InChIKey: ZRKMQKLGEQPLNS-UHFFFAOYSA-N
• SMILES: CCCCCS
• Canonical SMILES: CCCCCS
• Boiling Point: 248 °F at 760 mm Hg (USCG, 1999); 126.6 °C; at 61.3kPa: 126.6 °C; 260°F
• Colorform: Liquid; Water-white to yellowish liquid ...; Water-white to light-yellow liquid; Colorless liquid
• Density: 0.8392 at 77 °F (USCG, 1999); 0.850 g/cu cm at 20 °C; Relative density (water = 1): 0.84; 0.831-0.844; 0.84
• Flash Point: 65 °F (USCG, 1999); 18 °C (64 °F) - closed cup; 65 °F (18 °C) (Open cup); 18 °C; (oc) 65°F
• Melting Point: -105 °F (USCG, 1999); -75.7 °C; -75.69 °C; -75.7°C; -104°F
• Physical Description: Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colourless liquid; Meaty aroma; Water-white to yellowish liquid with a strong, garlic-like odor.
• Description: 1-Pentanethiol, also known as amyl mercaptan or N-pentylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Pentanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-pentanethiol is primarily located in the membrane (predicted from logP). 1-Pentanethiol has a fatty, meat, and roast taste.; Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NIOSH, 2016); 0.00 M; 0.156 mg/mL at 20 °C; In water, 156 mg/L at 20 °C; In water, 156 mg/L at 25 °C; Insoluble in water; Miscible with ethanol, ether; Solubility in water: none; Sparingly soluble in water; Soluble (in ethanol); Insoluble
• Vapor Density: 3.59 (Air = 1); Relative vapor density (air = 1): 3.6
• Vapor Pressure: 14 mm Hg at 77 °F (NIOSH, 2016); 13.80 mmHg; 13.8 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 1.84; (77°F): 14 mmHg
• PubChem Compound: 8067
• Last Modified: Nov 11 2021